Cas no 1361861-65-5 (2-(2,3-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile)

• Product Name: 2-(2,3-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile
• CAS No: 1361861-65-5
• MF: C₁₄H₁₀Cl₂N₂O
• MW: 293.148001194
• CID: 4912798
• Update Time: 2025-08-04

2-(2,3-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile

• Inchi： 1S/C14H10Cl2N2O/c1-19-12-6-5-9(7-8-17)18-14(12)10-3-2-4-11(15)13(10)16/h2-6H,7H2,1H3
• InChI Key： CONLHNPCLWLPLO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=CC=C(CC#N)N=1)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 3.4
• Topological Polar Surface Area: 45.9

Additional information on 2-(2,3-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile

Introduction to 2-(2,3-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile (CAS No. 1361861-65-5)

The compound 2-(2,3-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile, identified by the CAS registry number 1361861-65-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a dichlorophenyl group, a methoxy group, and an acetonitrile moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The presence of the dichlorophenyl group in this compound introduces electron-withdrawing effects, which can enhance the molecule's reactivity in various chemical reactions. Additionally, the methoxy group contributes to the molecule's solubility and stability, while the acetonitrile moiety adds a nitrile functionality that can participate in further chemical transformations.

One of the most promising applications of 2-(2,3-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile lies in its potential as an intermediate in the synthesis of bioactive compounds. Researchers have explored its use in constructing complex molecular frameworks for drug candidates targeting various diseases, including cancer and infectious diseases. The compound's versatility allows for multiple avenues of modification, enabling scientists to tailor its properties for specific therapeutic applications.

In terms of synthesis, the preparation of 2-(2,3-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile involves a series of well-established organic reactions. The starting material typically undergoes chlorination, methylation, and acylation steps to achieve the desired structure. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more scalable and cost-effective.

The structural features of this compound also make it an interesting candidate for materials science applications. For instance, its ability to form stable coordination complexes with metal ions has been explored for use in catalysis and sensor development. Furthermore, the compound's electronic properties make it a potential candidate for applications in organic electronics.

From an environmental perspective, understanding the fate and transport of 2-(2,3-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile is crucial for assessing its potential impact on ecosystems. Studies have shown that the compound undergoes biodegradation under specific conditions, although further research is needed to fully characterize its environmental behavior.

In conclusion, 2-(2,3-Dichlorophenyl)-3-methoxypyridine-6-acetonitrile (CAS No. 1361861-65-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.